BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Measuring the Half-
Life of Tantalum-180m

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tantalum-180

Cat. No.: B1222186

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals engaged in
experiments to measure the half-life of Tantalum-180m (18°™Ta).

Frequently Asked Questions (FAQS)

Q1: Why is the half-life of Tantalum-180m so difficult to measure?

Al: The measurement of the half-life of Tantalum-180m presents significant challenges
primarily due to its extremely long predicted half-life, estimated to be between 107 and 108
years, which is far longer than the age of the universe.[1] This incredibly slow decay rate
results in a very low number of decay events over any feasible experimental timeframe.
Additionally, 18°MTa is the rarest naturally occurring isotope, constituting only 0.012% of natural
tantalum, which makes it difficult to obtain a sufficiently large sample size to generate a
detectable signal.[1] The faint decay signal is easily obscured by background radiation from
cosmic rays, surrounding materials, and even within the detector itself.[1]

Q2: What are the primary decay channels of Tantalum-180m that are being investigated?

A2: Tantalum-180m is predicted to decay through several channels. The primary modes of
decay being investigated are:

e Beta () decay to Tungsten-180 (18°W).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1222186?utm_src=pdf-interest
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Electron capture (EC) to Hafnium-180 (8°Hf).

¢ Isomeric transition (IT) to its ground state, Tantalum-180, which is itself unstable with a half-
life of about 8.1 hours.[2][3]

The decay is hindered by a large spin difference between the metastable state (9-) and the
possible daughter states, contributing to its remarkably long lifetime.[3][4]

Q3: Why are experiments to measure the 18°mTa half-life often conducted in deep underground
laboratories?

A3: Deep underground laboratories, such as the Sanford Underground Research Facility
(SURF) and the HADES underground laboratory, provide a crucial environment for these
experiments.[2] The significant rock overburden shields the experimental setup from cosmic
rays, which are a major source of background radiation that can mimic the signal of 18°mTa
decay. This reduction in background noise is essential to increase the sensitivity of the
detectors to the extremely rare potential decay events of 180mTa,

Q4: What is the significance of measuring the half-life of Tantalum-180m?

A4: A successful measurement of the 18°MTa half-life would have profound implications for
several areas of physics. It would provide a unique opportunity to test and refine nuclear theory,
particularly models of nuclear structure and decay, as its exceptional stability challenges
current understanding.[4][5] Furthermore, detecting the decay of 18°™Ta could shed light on
fundamental processes such as K-spin violation, neutrino-induced nucleosynthesis, and
potentially provide insights into the nature of dark matter.[4][6]
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Problem

Possible Cause(s)

Troubleshooting Steps

High Background Noise in

Detector Spectrum

Inadequate shielding from
cosmic rays and ambient

radiation.

- Conduct the experiment in a
deep underground laboratory
to minimize cosmic ray flux. -
Utilize passive shielding made
of low-background materials
like lead and copper around

the detector setup.

Intrinsic radioactivity in
detector components and

surrounding materials.

- Construct detectors and
shielding from ultra-pure
materials with certified low
levels of radioactivity. -
Implement an active veto
system, such as surrounding
the primary detector with
scintillator panels to identify
and reject cosmic-ray-induced

events.

Low Signal-to-Noise Ratio

Insufficient amount of

Tantalum-180m in the sample.

- Use a large mass of natural
tantalum to increase the
absolute number of 180mTg
atoms.[1] Recent experiments
have used several kilograms of
tantalum.[6][7] - If feasible and
cost-effective, consider using a

sample enriched in 18°MTa,

Inefficient detector geometry.

- Design the detector setup to
maximize the geometric
efficiency, for example, by
placing the tantalum sample

directly between or

surrounding the detectors. The
HADES experiment placed the

sample between two high-

purity germanium detectors.
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Difficulty in Distinguishing

Signal from Background Peaks

Poor energy resolution of the

detector.

- Employ high-purity
germanium (HPGe) detectors,
which offer excellent energy
resolution, allowing for the
precise identification of
expected gamma-ray peaks
from 189mTa decay.[5][8]

Overlapping peaks from known

background isotopes.

- Perform a thorough
background characterization of
the experimental setup without
the tantalum sample to identify
and catalog all background
peaks. - Develop sophisticated
data analysis techniques to
subtract the known
background spectrum from the
data collected with the

tantalum sample.

No Observable Decay Events
After a Long Measurement
Period

The half-life of Tantalum-180m
is longer than the sensitivity of

the experiment.

- Increase the measurement
time to accumulate more
statistics. Experiments often
run for hundreds of days or
even years.[5] - Improve the
overall sensitivity of the
experiment by implementing
the steps outlined above
(increasing sample mass,

reducing background).

The theoretical predictions for
the decay energy are

inaccurate.

- Broaden the energy window
of interest in the data analysis
to search for unexpected
peaks. - Consult the latest
theoretical models for updated
predictions on decay energies

and branching ratios.
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Quantitative Data

The decay of Tantalum-180m has not yet been definitively observed. Experimental efforts have

therefore focused on setting lower limits for its half-life.

Experiment/Collabor  Lower Limit for Half-  Decay Channel(s)

) ] ) Reference
ation Life (years) Investigated
3~ and Electron
HADES (2016) 4.5 x 1016
Capture
Majorana B~ and Electron
) 0.29 x 1018 (Overall) [8]
Collaboration Capture
Majorana Up to 1.5 x 10?° (for B~ and Electron 7]
Collaboration specific channels) Capture

Experimental Protocols & Visualizations
Experimental Workflow for 18mTa Half-Life Measurement

The following diagram illustrates a generalized experimental workflow for measuring the half-
life of Tantalum-180m, based on methodologies employed in recent sensitive searches.
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Sample & Detector Preparation

Fabricate High-Purity

Acquire Large Mass
Germanium (HPGe) Detectors

of Natural Tantalum

Experimental Setup (Undergro

Isotopic Enrichment (Optional) Construz:lfel\ggltlc—:lzyr;i;rs)h|eld|ng

Assemble Ta Sample
and HPGe Detectors

Install Active Veto System

Connect to Data

Acquisition System (DAQ)

Data Acquisition & Analysis

Long-term Data Taking Background Measurement
(Months to Years) (without Ta sample)

Data Analysis:
- Background Subtraction
- Peak Search

Set Half-Life Lower Limit

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Low Natural Abundance
(0.012%)

Extremely Long Half-Life

(>1078 years)

Very Low Decay Rate

Extremely Faint Signal High Background Radiation

Small Number of
180mTy Atoms

Low Signal-to-Noise Ratio

High Measurement Difficulty

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Measuring the Half-Life of
Tantalum-180m]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222186#challenges-in-measuring-the-half-life-of-
tantalum-180m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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